Cas no 64540-65-4 (3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl-
• CAS No: 64540-65-4
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 4098572
• PubChem ID: 2804877
• Update Time: 2025-05-20

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl-
• SCHEMBL392223
• 5-(tert-butyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(1,1-Dimethylethyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AKOS006276732
• 64540-65-4
• STL509553
• YATMLIUVWDNANG-UHFFFAOYSA-N
• 5-TERT-BUTYL-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL
• Maybridge4_000971
• IDI1_031553
• SCHEMBL11576070
• EN300-782197
• HMS1523M03
• PCA54065

• Inchi： 1S/C7H13N3S/c1-7(2,3)5-8-9-6(11)10(5)4/h1-4H3,(H,9,11)
• InChI Key： YATMLIUVWDNANG-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)N(C)C(=S)N1

Computed Properties

• Exact Mass: 171.08301860Da
• Monoisotopic Mass: 171.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl-

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl-

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-methyl- (CAS No: 64540-65-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring structure. The presence of the thione group (-C=S) and the substituted alkyl groups (specifically the 1,1-dimethylethyl and methyl groups) imparts unique chemical properties to this molecule.

The triazole core of this compound is known for its stability and reactivity in various chemical reactions. The thione group further enhances its reactivity by introducing a sulfur atom into the structure, which can participate in various bonding interactions. The substituted alkyl groups (the 1,1-dimethylethyl and methyl groups) play a crucial role in modulating the physical and chemical properties of the compound. These substituents influence the molecule's solubility, stability, and reactivity in different environments.

Recent studies have highlighted the potential applications of 3H-1,2,4-Triazole-3-thione derivatives in areas such as drug discovery and materials synthesis. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential therapeutic applications. The ability of this compound to form stable complexes with metal ions has also made it a valuable component in coordination chemistry and catalysis.

In terms of synthesis, 3H-1,2,4-Triazole-3-thione derivatives can be prepared through various routes, including condensation reactions involving aldehydes or ketones with appropriate nitrogen-containing precursors. The substitution pattern on the triazole ring can be tailored to achieve desired properties for specific applications. For example, the introduction of bulky substituents like the 1,1-dimethylethyl group can influence steric effects and electronic properties of the molecule.

The molecular structure of this compound is characterized by a planar triazole ring system with a thione group at position 3 and substituted alkyl groups at positions 5 and 4. The presence of these substituents creates a unique electronic environment around the sulfur atom in the thione group. This electronic environment can be exploited for designing molecules with specific reactivity or bioactivity.

From an application standpoint,3H-1,2,4-Triazole-3-thione derivatives have shown promise in fields such as agriculture and environmental chemistry due to their ability to act as fungicides or herbicides. Recent research has focused on optimizing these compounds for higher efficacy while minimizing environmental impact.

In conclusion,3H-1,2,4-Triazole-3-thione derivatives, particularly CAS No: 64540-65-4, represent an important class of compounds with diverse applications across multiple disciplines. Their unique chemical properties make them valuable tools for researchers in developing innovative solutions in drug discovery and materials science.